![molecular formula C17H12N4O5S B2947348 N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2,4-dinitrobenzamide CAS No. 391220-50-1](/img/structure/B2947348.png)
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2,4-dinitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2,4-dinitrobenzamide is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a critical role in DNA repair. In recent years, there has been a growing interest in the use of PARP inhibitors as a therapeutic strategy for cancer treatment.
Mechanism of Action
Target of Action
Thiazole derivatives have been reported to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . Therefore, the compound might interact with multiple targets, depending on the specific functional groups attached to the thiazole ring.
Mode of Action
Thiazole derivatives are known to interact with their targets through various mechanisms, often involving the formation of covalent bonds with target molecules . The specific interactions depend on the nature of the functional groups attached to the thiazole ring and the chemical environment of the target molecule.
Biochemical Pathways
Thiazole derivatives have been reported to influence a variety of biochemical pathways, often related to their observed biological activities . For instance, some thiazole derivatives have been found to inhibit the synthesis of certain proteins or enzymes, thereby affecting the associated biochemical pathways .
Pharmacokinetics
Thiazole derivatives are generally known for their good bioavailability and favorable pharmacokinetic profiles .
Result of Action
Thiazole derivatives have been reported to exhibit a wide range of biological activities, often resulting in the inhibition or activation of certain cellular processes .
Advantages and Limitations for Lab Experiments
The advantages of using N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2,4-dinitrobenzamide in lab experiments include its potent inhibitory activity against this compound, which makes it an effective tool for studying the role of this compound in DNA repair and cancer development. However, one limitation of using this compound is that it may have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2,4-dinitrobenzamide in scientific research. One direction is the development of more potent and selective this compound inhibitors for the treatment of cancer. Another direction is the investigation of the role of this compound inhibitors in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, the use of this compound inhibitors in the treatment of other diseases, such as neurodegenerative diseases and inflammatory disorders, is an area of active investigation.
Synthesis Methods
The synthesis of N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2,4-dinitrobenzamide involves several steps. The first step is the reaction of 4-methylphenyl isothiocyanate with 2-aminothiophenol to form 4-(4-methylphenyl)-1,3-thiazol-2-amine. The second step is the nitration of 2,4-dinitrofluorobenzene to form 2,4-dinitrofluoronitrobenzene. The final step is the coupling of 4-(4-methylphenyl)-1,3-thiazol-2-amine with 2,4-dinitrofluoronitrobenzene to form this compound.
Scientific Research Applications
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2,4-dinitrobenzamide has been widely used in scientific research as a potent this compound inhibitor. This compound is an enzyme that plays a critical role in DNA repair. Inhibition of this compound results in the accumulation of DNA damage, which can lead to cell death. This compound inhibitors have been shown to be effective in the treatment of cancers with defects in DNA repair pathways, such as BRCA-mutated cancers.
properties
IUPAC Name |
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2,4-dinitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N4O5S/c1-10-2-4-11(5-3-10)14-9-27-17(18-14)19-16(22)13-7-6-12(20(23)24)8-15(13)21(25)26/h2-9H,1H3,(H,18,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCUYDVSYSDYTJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.